Cas no 61607-80-5 (2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-)

61607-80-5 structure
Product Name:2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
CAS No:61607-80-5
Molecular Formula:C12H12N2S2
Molecular Weight:248.367079734802
CID:473016
2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Properties
Names and Identifiers
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- 2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
- 2H-Benzimidazole-2-thione, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
-
- InChIKey: AOSXCNJQBIBZNW-UHFFFAOYSA-N
- Inchi: 1S/C12H12N2S2/c15-12-13-10-3-1-2-4-11(10)14(12)9-5-7-16-8-6-9/h1-5H,6-8H2,(H,13,15)
- SMILES: C1(=S)N(C2=CCSCC2)C2=CC=CC=C2N1
Computed Properties
- Exact Mass: 248.04436
Experimental Properties
- PSA: 15.27
- Boiling Point: 414.7±55.0 °C(Predicted)
- Melting Point: 222.5 °C(Solv: methanol (67-56-1))
- pka: 11.21±0.30(Predicted)
- Density: 1.40±0.1 g/cm3(Predicted)
2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Related Literature
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Darpan V. Bhuse,Pundlik R. Bhagat New J. Chem., 2021,45, 1430-1445
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Chian Sing Lai,Yu Xian Lim,Timothy C. Yap,Edward R. T. Tiekink CrystEngComm, 2002,4, 596-600
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Qing-Qing Li,Xue-Wei Pan,Jin Zhang,Lu Zhai Dalton Trans., 2023,52, 5514-5522
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4. Inorganic
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Mutsumi Kimura,Takuya Kitamura,Motonori Sano,Tsuyoshi Muto,Kenji Hanabusa,Hirofusa Shirai,Nagao Kobayashi New J. Chem., 2000,24, 113-114
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Yuya Oaki,Hiroaki Imai J. Mater. Chem., 2007,17, 316-321
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Jae Hyun Jeong,John J. Schmidt,Chaenyung Cha Soft Matter, 2010,6, 3930-3938
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Robert M. McKinlay,Scott J. Dalgarno,Peter J. Nichols,Stavroula Papadopoulos,Jerry L. Atwood,Colin L. Raston Chem. Commun., 2007, 2393-2395
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10. High-performance electrolytic oxygen evolution with a seamless armor core–shell FeCoNi oxynitride†Jun Di,Huiyuan Zhu,Jian Bao,Pengfei Zhang,Shi-Ze Yang,Huaming Li,Sheng Dai Nanoscale, 2019,11, 7239-7246
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